Cas no 76789-25-8 (1-[(Benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid
• CAS No: 76789-25-8
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 6304821
• PubChem ID: 12668531
• Update Time: 2025-05-20

1-[(Benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 76789-25-8
• SCHEMBL9178843
• 1-[(benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid
• EN300-765533
• 1-[(Benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid

• Inchi： 1S/C14H15NO4/c16-13(17)12-7-4-8-15(9-12)14(18)19-10-11-5-2-1-3-6-11/h1-3,5-7H,4,8-10H2,(H,16,17)
• InChI Key： XNKZUAUVAUJBDE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C(=O)O)=CCC1)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid

Introduction to 1-[(Benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 76789-25-8)

1-[(Benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 76789-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyridine class, a heterocyclic structure known for its diverse biological activities and applications in drug development. The presence of the (benzyloxy)carbonyl group in its molecular framework enhances its utility as an intermediate in the synthesis of more complex pharmacophores, making it a valuable asset in modern medicinal chemistry.

The tetrahydropyridine core of this compound is particularly noteworthy due to its structural similarity to several bioactive natural products and synthetic drugs. Tetrahydropyridines are widely recognized for their role in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. The specific arrangement of atoms in 1-[(benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid contributes to its unique chemical properties, which make it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel tetrahydropyridine derivatives with enhanced pharmacological profiles. These derivatives are being investigated for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The (benzyloxy)carbonyl moiety in this compound not only serves as a protective group during synthetic transformations but also influences the compound's solubility and metabolic stability, factors that are critical for its pharmaceutical viability.

One of the most compelling aspects of 1-[(benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize a series of analogs with tailored biological activities. For instance, modifications at the tetrahydropyridine core have led to the discovery of compounds with improved binding affinity to specific target proteins. Such discoveries underscore the importance of this intermediate in the development of next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the significance of heterocyclic compounds like tetrahydropyridines due to their broad spectrum of biological activities. 1-[(benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid exemplifies how structural modifications can yield compounds with novel pharmacological effects. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in models involving central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it an attractive scaffold for developing treatments for conditions such as depression and epilepsy.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates derived from 1-[(benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid. These techniques have enabled researchers to predict the biological activity of derivatives before synthesizing them, thereby optimizing synthetic routes and reducing time-to-market for new drugs. The integration of machine learning algorithms with traditional medicinal chemistry approaches has further enhanced the efficiency of discovering novel therapeutic agents based on this compound.

The synthesis of 1-[(benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid involves multi-step organic reactions that highlight the expertise required in pharmaceutical synthesis. The introduction of the (benzyloxy)carbonyl group is typically achieved through carbamate formation reactions using benzyl chloroformate or benzyl alcohol under controlled conditions. The subsequent functionalization of the tetrahydropyridine ring requires precise control over reaction parameters to ensure high yield and purity. These synthetic challenges underscore the importance of skilled chemists in developing scalable processes for producing this valuable intermediate.

In conclusion,1-[(benzyloxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 76789-25-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological potential make it a cornerstone in the development of novel therapeutics. As research continues to uncover new applications for tetrahydropyridine derivatives,this compound will undoubtedly play a pivotal role in shaping future treatments for various human diseases.